What is Dihydrotamarixetin structure and properties
What is Dihydrotamarixetin structure and properties
An In-depth Technical Guide to Dihydrotamarixetin
Introduction
Dihydrotamarixetin, also known as 4'-O-Methyldihydroquercetin or Blumeatin A, is a naturally occurring dihydroflavonol, a type of flavonoid.[1][2] As a derivative of dihydroquercetin (taxifolin), it possesses a flavonoid backbone that is associated with a variety of biological activities.[1] Its structure is characterized by a saturated 2,3-bond in the C-ring, a feature that may enhance its biological efficacy when compared to unsaturated flavonoids.[1][2] This document provides a comprehensive overview of Dihydrotamarixetin's structure, properties, and biological activities, complete with detailed experimental protocols and pathway diagrams to serve as a resource for researchers, scientists, and drug development professionals.
Structure and Physicochemical Properties
Dihydrotamarixetin is structurally a derivative of quercetin, specifically a methylated form.[3] The methylation at the 4'-position on the B-ring can influence its metabolic stability and biological activity.[1]
Chemical Structure:
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IUPAC Name: (2R,3R)-2-(3-hydroxy-4-methoxyphenyl)-3,5,7-trihydroxy-2,3-dihydrochromen-4-one[4][5]
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Synonyms: 4'-O-Methyldihydroquercetin, Blumeatin A, 4'-O-Methyltaxifolin[1][2][4][6][7]
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PubChem CID: 11666859[5]
The key physicochemical properties of Dihydrotamarixetin are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C₁₆H₁₄O₇ | [4][5][6][7][8] |
| Molecular Weight | 318.28 g/mol | [4][5][6][7][8] |
| Appearance | Solid powder | [4][6] |
| Solubility | Soluble in organic solvents such as ethanol, methanol (B129727), and DMSO. | [4] |
| pKa (Predicted) | 7.39 ± 0.60 | [6] |
| Hydrogen Bond Donor Count | 4 | [5][6] |
| Hydrogen Bond Acceptor Count | 7 | [5][6] |
| Rotatable Bond Count | 2 | [5][6] |
| Topological Polar Surface Area | 116 Ų | [5][6] |
| SMILES | COC1=C(C=C(C=C1)[C@@H]2--INVALID-LINK--O)O | [2][5] |
Storage: For long-term preservation, Dihydrotamarixetin should be stored in a cool, dry place, protected from light, ideally at -20°C or -80°C.[2][4]
Biological and Pharmacological Properties
Dihydrotamarixetin is recognized for its potential therapeutic applications stemming from its antioxidant, anti-inflammatory, and anticancer properties.[3][4][9] The presence of a saturated 2,3-bond is believed to contribute to its potent biological effects, potentially making it more powerful than its unsaturated counterparts.[2][10]
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Antioxidant Activity: Like many flavonoids, Dihydrotamarixetin exhibits antioxidant properties, which are largely attributed to its capacity for scavenging free radicals and chelating metal ions.[1][4] Its antioxidant capabilities can be quantitatively assessed through various in vitro assays.[1]
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Anti-inflammatory Activity: Chronic inflammation is a known factor in numerous diseases. Dihydrotamarixetin has shown potential in modulating inflammatory pathways by inhibiting the production of inflammatory mediators such as nitric oxide (NO) and pro-inflammatory cytokines.[1]
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Anticancer Activity: The antiproliferative effects of Dihydrotamarixetin against various cancer cell lines are an area of active research.[4]
Mechanism of Action: Key Signaling Pathways
The biological effects of Dihydrotamarixetin are thought to be mediated through its interaction with critical cellular signaling pathways. Based on studies of structurally related compounds, the NF-κB and Nrf2 pathways are of particular interest.[1][9]
NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial regulator of inflammatory responses. Dihydrotamarixetin is hypothesized to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.
Nrf2 Signaling Pathway
The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of the cellular antioxidant response. Dihydrotamarixetin may activate this pathway, leading to the expression of antioxidant enzymes that protect cells from oxidative stress.[11]
Experimental Protocols
Antioxidant Activity Assessment: DPPH Radical Scavenging Assay
This assay measures the ability of Dihydrotamarixetin to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.[4]
Materials:
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Dihydrotamarixetin
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DPPH (2,2-diphenyl-1-picrylhydrazyl)
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Methanol
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96-well microplate
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Microplate reader
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Ascorbic acid or Quercetin (positive control)
Methodology:
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Preparation of Solutions:
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Prepare a stock solution of Dihydrotamarixetin in methanol (e.g., 1 mg/mL).
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Create a series of dilutions from the stock solution.
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Prepare a 0.1 mM solution of DPPH in methanol.
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Assay Procedure:
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In a 96-well plate, add 100 µL of each Dihydrotamarixetin dilution to the respective wells.
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Add 100 µL of the DPPH solution to each well.
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Include a blank (solvent only) and a positive control (e.g., ascorbic acid).
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Incubate the plate in the dark at room temperature for 30 minutes.
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Measurement and Analysis:
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Measure the absorbance at 517 nm using a microplate reader.
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Calculate the percentage of radical scavenging activity.
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Determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radical).
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Anti-inflammatory Activity Assessment: Nitric Oxide (NO) Inhibition Assay
This cell-based assay evaluates the ability of Dihydrotamarixetin to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.
Materials:
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RAW 264.7 macrophage cells
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Dihydrotamarixetin
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Lipopolysaccharide (LPS)
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Cell culture medium (e.g., DMEM)
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Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)
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96-well cell culture plate
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Sodium nitrite (B80452) standard
Methodology:
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Cell Culture and Treatment:
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Culture RAW 264.7 cells in a 96-well plate until they reach 80-90% confluency.
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Pre-treat the cells with various concentrations of Dihydrotamarixetin for 1-2 hours.
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Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include negative (no LPS) and positive (LPS only) controls.
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Nitrite Measurement:
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After incubation, collect the cell culture supernatant.
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Mix 100 µL of the supernatant with 100 µL of Griess reagent.
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Incubate at room temperature for 10-15 minutes.
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-
Data Analysis:
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Measure the absorbance at 540 nm.
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Create a standard curve using known concentrations of sodium nitrite.
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Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition.
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Calculate the IC₅₀ value.
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Conclusion
Dihydrotamarixetin is a promising flavonoid with significant potential for antioxidant and anti-inflammatory activities.[1] Its structural similarity to well-researched compounds like dihydroquercetin provides a strong basis for its continued investigation.[1] The experimental protocols and mechanistic insights detailed in this guide offer a framework for researchers to further explore the therapeutic potential of Dihydrotamarixetin. Further studies are necessary to establish a comprehensive preclinical data profile for this compound.[4]
References
- 1. benchchem.com [benchchem.com]
- 2. medchemexpress.com [medchemexpress.com]
- 3. benchchem.com [benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. (2R,3R)-3,3',5,7-Tetrahydroxy-4'-methoxyflavanone | C16H14O7 | CID 11666859 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. guidechem.com [guidechem.com]
- 7. Tamaraxetin | C16H14O7 | CID 482576 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. pharmaffiliates.com [pharmaffiliates.com]
- 9. benchchem.com [benchchem.com]
- 10. medchemexpress.com [medchemexpress.com]
- 11. benchchem.com [benchchem.com]
